Cas no 2001357-13-5 (Pentane, 3-(chloromethyl)-3,4-dimethyl-1-(methylsulfinyl)-)

• Product Name: Pentane, 3-(chloromethyl)-3,4-dimethyl-1-(methylsulfinyl)-
• CAS No: 2001357-13-5
• MF: C₉H₁₉ClOS
• MW: 210.764560937881
• CID: 5286031
• Update Time: 2025-11-01

Pentane, 3-(chloromethyl)-3,4-dimethyl-1-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(chloromethyl)-3,4-dimethyl-1-(methylsulfinyl)-

• Inchi： 1S/C9H19ClOS/c1-8(2)9(3,7-10)5-6-12(4)11/h8H,5-7H2,1-4H3
• InChI Key： BSAAKRNSKGGEMG-UHFFFAOYSA-N
• SMILES： C(S(C)=O)CC(CCl)(C)C(C)C

Additional information on Pentane, 3-(chloromethyl)-3,4-dimethyl-1-(methylsulfinyl)-

Recent Advances in the Study of 2001357-13-5 and Pentane, 3-(chloromethyl)-3,4-dimethyl-1-(methylsulfinyl)- in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 2001357-13-5 and the chemical name Pentane, 3-(chloromethyl)-3,4-dimethyl-1-(methylsulfinyl)- has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfinyl and chloromethyl functional groups, exhibits potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing valuable insights into its mechanism of action and therapeutic potential.

One of the key areas of research involves the synthesis and optimization of 2001357-13-5. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. This advancement is critical for ensuring the reproducibility of studies involving this compound.

In addition to its synthetic aspects, the biological activities of Pentane, 3-(chloromethyl)-3,4-dimethyl-1-(methylsulfinyl)- have been explored. Preliminary in vitro studies suggest that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound demonstrated significant inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings highlight its potential as a lead compound for developing anti-inflammatory agents.

Further investigations have also explored the compound's pharmacokinetic properties. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, revealing favorable oral bioavailability and metabolic stability. These properties are essential for its development as a therapeutic agent, as they influence dosing regimens and potential side effects. The study, published in Drug Metabolism and Disposition (2023), utilized advanced LC-MS/MS techniques to track the compound's fate in biological systems.

Despite these promising findings, challenges remain in the development of 2001357-13-5 and its derivatives. For example, its chloromethyl group raises concerns about potential toxicity, necessitating further structural modifications to enhance safety. Researchers are actively investigating analogs with reduced reactivity while maintaining biological efficacy. A 2024 study in Chemical Research in Toxicology proposed several derivatives with improved safety profiles, paving the way for future clinical trials.

In conclusion, the compound 2001357-13-5 (Pentane, 3-(chloromethyl)-3,4-dimethyl-1-(methylsulfinyl)-) represents a promising candidate in pharmaceutical research, with potential applications in anti-inflammatory therapy. Recent advancements in its synthesis, biological evaluation, and pharmacokinetic studies have provided a solid foundation for further development. However, ongoing research is needed to address toxicity concerns and optimize its therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological application, offering exciting opportunities for future drug discovery efforts.